Cas no 129732-90-7 (O6-Benzyl-2'-deoxyguanosine)

O6-Benzyl-2'-deoxyguanosine structure
O6-Benzyl-2'-deoxyguanosine structure
Product Name:O6-Benzyl-2'-deoxyguanosine
CAS No:129732-90-7
MF:C17H19N5O4
MW:357.363863229752
CID:188840
PubChem ID:125392
Update Time:2025-04-19

O6-Benzyl-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

    • O6-Benzyl-2´-deoxyguanosine
    • 6-(Benzyloxy)-9-(2-deoxy-β-D-erythro-pentofuranosyl)-9H-purin-2-a mine
    • Guanosine,2'-deoxy-6-O-(phenylmethyl)-
    • KOBE-2602
    • O(6)-benzyl-2'-deoxyguanosine
    • O6-Benzyl-2?-deoxyguanosine
    • O6-BENZYL-2'-DEOXYGUANOSINE
    • 2-Decyl-1-ol THP ether
    • 2-decynyltetrahydro-2H-pyran-2-yl ether
    • 6-O-Benzyl-2'-deoxyguanosine
    • 2'-Deoxy-6-O-(phenylMethyl)guanosine
    • SCHEMBL6016114
    • 6-(Benzyloxy)-9-(2-deoxypentofuranosyl)-3,9-dihydro-2H-purin-2-imine
    • CHEMBL244316
    • (2R,3S,5R)-5-(2-amino-6-phenylmethoxypurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
    • O6-Benzyl-deoxyguanosine
    • (2R,3S,5R)-5-(2-Amino-6-(benzyloxy)-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • DTXSID00926478
    • (2R,3S,5R)-5-[2-amino-6-(benzyloxy)-9H-purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
    • O6-B-dG
    • Guanosine, 2'-deoxy-6-O-(phenylmethyl)-
    • 129732-90-7
    • O6-Benzyl-2'-deoxyguanosine
    • Inchi: 1S/C17H19N5O4/c18-17-20-15-14(16(21-17)25-8-10-4-2-1-3-5-10)19-9-22(15)13-6-11(24)12(7-23)26-13/h1-5,9,11-13,23-24H,6-8H2,(H2,18,20,21)/t11-,12+,13+/m0/s1
    • InChI Key: MTEDBOAIQUHDQD-YNEHKIRRSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC(N)=NC1=2)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 357.14400
  • Monoisotopic Mass: 357.14370410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 724.0±70.0 °C at 760 mmHg
  • Flash Point: 391.7±35.7 °C
  • PSA: 129.27000
  • LogP: 0.55830
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C

O6-Benzyl-2'-deoxyguanosine Security Information

O6-Benzyl-2'-deoxyguanosine Pricemore >>

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